Anacardic acid Anacardic acid Anacardic acid is a hydroxybenzoic acid that is salicylic acid substituted by a pentadecyl group at position 6. It is a major component of cashew nut shell liquid and exhibits an extensive range of bioactivities. It has a role as an EC 2.3.1.48 (histone acetyltransferase) inhibitor, an apoptosis inducer, a neuroprotective agent, an EC 3.4.22.69 (SARS coronavirus main proteinase) inhibitor, an anticoronaviral agent, an antibacterial agent, an anti-inflammatory agent and a plant metabolite. It is a hydroxybenzoic acid and a hydroxy monocarboxylic acid. It is functionally related to a salicylic acid.
Anacardic acid is a natural product found in Ozoroa insignis, Knema elegans, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 16611-84-0
VCID: VC0518869
InChI: InChI=1S/C22H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(23)21(19)22(24)25/h15,17-18,23H,2-14,16H2,1H3,(H,24,25)
SMILES: CCCCCCCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
Molecular Formula: C22H36O3
Molecular Weight: 348.5 g/mol

Anacardic acid

CAS No.: 16611-84-0

Cat. No.: VC0518869

Molecular Formula: C22H36O3

Molecular Weight: 348.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

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Anacardic acid - 16611-84-0

Specification

Description Anacardic acid is a hydroxybenzoic acid that is salicylic acid substituted by a pentadecyl group at position 6. It is a major component of cashew nut shell liquid and exhibits an extensive range of bioactivities. It has a role as an EC 2.3.1.48 (histone acetyltransferase) inhibitor, an apoptosis inducer, a neuroprotective agent, an EC 3.4.22.69 (SARS coronavirus main proteinase) inhibitor, an anticoronaviral agent, an antibacterial agent, an anti-inflammatory agent and a plant metabolite. It is a hydroxybenzoic acid and a hydroxy monocarboxylic acid. It is functionally related to a salicylic acid.
Anacardic acid is a natural product found in Ozoroa insignis, Knema elegans, and other organisms with data available.
CAS No. 16611-84-0
Molecular Formula C22H36O3
Molecular Weight 348.5 g/mol
IUPAC Name 2-hydroxy-6-pentadecylbenzoic acid
Standard InChI InChI=1S/C22H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(23)21(19)22(24)25/h15,17-18,23H,2-14,16H2,1H3,(H,24,25)
Standard InChI Key ADFWQBGTDJIESE-UHFFFAOYSA-N
SMILES CCCCCCCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
Canonical SMILES CCCCCCCCCCCCCCCC1=C(C(=CC=C1)O)C(=O)O
Appearance Solid powder
Melting Point 92.5 - 93 °C

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